Cas no 126747-09-9 (Benzonitrile, 4-[5-(4-butylphenyl)-1,3,2-dioxaborinan-2-yl]-)

• Product Name: Benzonitrile, 4-[5-(4-butylphenyl)-1,3,2-dioxaborinan-2-yl]-
• CAS No: 126747-09-9
• MF: C₂₀H₂₂BNO₂
• MW: 319.205185413361
• CID: 1220668
• Update Time: 2024-08-05

Benzonitrile, 4-[5-(4-butylphenyl)-1,3,2-dioxaborinan-2-yl]- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 4-[5-(4-butylphenyl)-1,3,2-dioxaborinan-2-yl]-

• Inchi： 1S/C20H22BNO2/c1-2-3-4-16-5-9-18(10-6-16)19-14-23-21(24-15-19)20-11-7-17(13-22)8-12-20/h5-12,19H,2-4,14-15H2,1H3
• InChI Key： XLMUTJIBIFYYNN-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC=C(B2OCC(C3=CC=C(CCCC)C=C3)CO2)C=C1

Computed Properties

• Exact Mass: 318.17806

Experimental Properties

• Density: 1.10±0.1 g/cm3(Predicted)
• Boiling Point: 501.7±50.0 °C(Predicted)
• PSA: 42.25